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Compound of Interest

Compound Name: tert-Butyl phenyl carbonate

Cat. No.: B128739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical properties

of tert-butyl phenyl carbonate. Designed for professionals in research and development, this

document compiles essential data, outlines detailed experimental protocols, and presents a

logical workflow for its synthesis.

Core Physical Properties
tert-Butyl phenyl carbonate is a versatile reagent in organic synthesis, notably utilized as a

protecting group for amines and in the formation of other carbonates.[1] Its physical

characteristics are crucial for its application in various chemical processes.

A compilation of its key physical properties is presented below for easy reference and

comparison.
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₃ [2][3]

Molecular Weight 194.23 g/mol [2][3][4][5]

Appearance Colorless to light yellow liquid [2][6]

Density 1.05 g/mL at 20 °C [2][4][7]

Boiling Point 83 °C at 0.6 mmHg [2][4][7][8]

Melting Point
Not available (liquid at room

temperature)
[6]

Solubility Slightly soluble in water [8][9]

Refractive Index n20/D 1.48 [2]

Flash Point 101 °C (213.8 °F) - closed cup [4][7]

CAS Number 6627-89-0 [2][4]

Experimental Protocols
The following sections detail the methodologies for the synthesis of tert-butyl phenyl
carbonate and the determination of its fundamental physical properties.

Synthesis of tert-Butyl Phenyl Carbonate
This protocol is adapted from established literature procedures.[10][11]

Materials:

tert-Butyl alcohol

Quinoline

Phenyl chloroformate

Dichloromethane
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Water

5% Hydrochloric acid

Magnesium sulfate

Round-bottom flask with a stirrer, thermometer, and dropping funnel

Claisen flask for distillation

Procedure:

In a 2-liter round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping

funnel, combine 74.1 g (1 mol) of tert-butanol and 130 g (1 mol) of quinoline in 150 mL of

dichloromethane.[11]

While stirring the solution, add 157 g (1 mol) of phenyl chlorocarbonate dropwise. Maintain

the reaction temperature between 38 and 41 °C.[11]

After the addition is complete, allow the mixture to stand at room temperature overnight.[11]

Add sufficient water to dissolve the precipitated quinoline hydrochloride.[11]

Separate the organic layer and wash it twice with 60 mL portions of water, followed by three

to four washes with 60 mL portions of 5% hydrochloric acid.[11]

Dry the organic layer over magnesium sulfate.[11]

Remove the solvent by distillation.[11]

Distill the crude tert-butyl phenyl carbonate from a Claisen flask at a reduced pressure of

0.5 mmHg. The product will distill at 74-78 °C.[10][11]

Determination of Physical Properties
The following are general standard procedures for determining the physical properties of liquid

organic compounds.

Boiling Point Determination (Thiele Tube Method):
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A small sample of tert-butyl phenyl carbonate is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

sample.

The fusion tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point oil.

The temperature is raised slowly and uniformly.

The boiling point is recorded as the temperature at which a rapid and continuous stream of

bubbles emerges from the open end of the capillary tube.

Density Determination:

A clean and dry pycnometer (specific gravity bottle) of a known volume is weighed.

The pycnometer is filled with tert-butyl phenyl carbonate, ensuring no air bubbles are

present.

The filled pycnometer is weighed again at a specific temperature (e.g., 20 °C).

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Solubility Determination (Qualitative):

To a test tube containing a small amount (e.g., 0.1 mL) of tert-butyl phenyl carbonate, add

approximately 1 mL of the solvent to be tested (e.g., water, ethanol, diethyl ether).

The mixture is agitated vigorously.

Observe whether the compound dissolves completely, partially, or not at all to determine its

solubility. The observation of a single liquid phase indicates solubility, while the presence of

two distinct layers or a cloudy suspension indicates insolubility or slight solubility.

Synthesis Workflow
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The synthesis of tert-butyl phenyl carbonate follows a straightforward nucleophilic acyl

substitution reaction. The workflow can be visualized as follows:

tert-Butanol
+

Phenyl Chloroformate

Reaction Mixture

Dichloromethane (Solvent)
Quinoline (Base)

Aqueous Workup
(Water, HCl)

Dissolve Precipitate
& Wash Drying

(MgSO4)

Separate & Dry
Organic Layer Distillation

(Reduced Pressure)
Filter & Concentrate tert-Butyl Phenyl CarbonateCollect Pure Product

Click to download full resolution via product page

Caption: Synthesis workflow for tert-Butyl Phenyl Carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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